Cas no 123418-66-6 (1-(5-Bromo-4-chlorothiophen-2-yl)ethanone)

• Product Name: 1-(5-Bromo-4-chlorothiophen-2-yl)ethanone
• CAS No: 123418-66-6
• MF: C₆H₄BrClOS
• MW: 239.517358779907
• MDL: MFCD11110669
• CID: 105947
• PubChem ID: 46911882
• Update Time: 2025-06-23

1-(5-Bromo-4-chlorothiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-4-chlorothiophen-2-yl)ethan-1-one
• 1-(5-BROMO-4-CHLORO-2-THIENYL)ETHANONE
• 1-(5-Bromo-4-chlorothiophen-2-yl)ethanone
• Ethanone, 1-(5-bromo-4-chloro-2-thienyl)-
• 1-(5-Brom-4-chlor-2-thienyl)-ethanon
• Ethanone,1-(5-bromo-4-chloro-2-thienyl)
• 3-chloro-2-bromo-5-acetylthiophene
• YEA41866
• 1- (5-Brom-4-chlor-2-thienyl)-ethanon
• 1-(5-bromo-4-chloro-2-thiophenyl)ethanone
• O10303
• DTXSID50677261
• A805071
• SCHEMBL1824056
• 1-(5-bromanyl-4-chloranyl-thiophen-2-yl)ethanone
• AKOS015898674
• FSZXWJHCTQQQGZ-UHFFFAOYSA-N
• FT-0725724
• 123418-66-6
• A851040
• EN300-2980599
• MFCD11110669
• AS-49959
• CS-0155126
• DB-000894

• MDL： MFCD11110669
• Inchi： 1S/C6H4BrClOS/c1-3(9)5-2-4(8)6(7)10-5/h2H,1H3
• InChI Key： FSZXWJHCTQQQGZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C)=O)S1)Cl

Computed Properties

• Exact Mass: 237.88500
• Monoisotopic Mass: 237.88548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.36660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Bromo-4-chlorothiophen-2-yl)ethanone

Comprehensive Overview of 1-(5-Bromo-4-chlorothiophen-2-yl)ethanone (CAS No. 123418-66-6)

1-(5-Bromo-4-chlorothiophen-2-yl)ethanone (CAS No. 123418-66-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This thiophene derivative features a bromine and chlorine substitution pattern, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular structure combines a ketone functional group with a halogenated thiophene ring, offering unique reactivity in cross-coupling reactions and medicinal chemistry applications.

Recent trends in drug discovery highlight the growing demand for halogenated building blocks like 1-(5-Bromo-4-chlorothiophen-2-yl)ethanone. Researchers frequently search for "thiophene-based drug candidates 2024" or "halogenated heterocycles in medicinal chemistry," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound's electron-withdrawing properties and structural rigidity make it particularly valuable for designing targeted therapies in oncology and CNS disorders.

From a synthetic chemistry perspective, this compound enables efficient C-C bond formation through Negishi coupling or Suzuki-Miyaura reactions – frequently searched terms in organic synthesis databases. Its crystalline form (typically white to off-white powder) and moderate solubility in polar aprotic solvents facilitate purification processes. Analytical chemists often inquire about "HPLC methods for brominated thiophenes" or "NMR characterization of chlorothiophene derivatives," underscoring its analytical importance.

The agrochemical industry employs 1-(5-Bromo-4-chlorothiophen-2-yl)ethanone as a precursor for crop protection agents, aligning with the global focus on "sustainable pesticide development." Its structural motifs appear in novel fungicides and herbicides, addressing search trends like "thiophene-containing agrochemicals" and "halogenated bioactive compounds." The 5-bromo-4-chloro substitution pattern enhances binding affinity to biological targets while maintaining favorable environmental profiles.

Material scientists have explored applications in organic electronics, where searches for "thiophene-based semiconductors" and "halogenated π-conjugated systems" connect to this compound's potential. The electron-deficient thiophene core can tune charge transport properties in OLED materials and organic photovoltaics. Recent patents disclose derivatives of CAS 123418-66-6 in flexible electronics and conductive polymers.

Quality specifications for 1-(5-Bromo-4-chlorothiophen-2-yl)ethanone typically require ≥98% purity (HPLC), with strict control of heavy metal impurities – a critical parameter for pharmaceutical GMP compliance. Analytical techniques like LC-MS and GC-FID are commonly referenced in quality control protocols. The compound's stability under inert atmosphere meets storage requirements for high-value chemical intermediates.

Emerging research explores the compound's role in click chemistry applications, particularly in bioconjugation strategies for antibody-drug conjugates (ADCs). This connects to trending searches about "thiophene linkers in bioconjugation" and "halogenated ketones in ADC development." The α-position reactivity of the ethanone moiety enables diverse functionalization pathways.

Regulatory aspects of CAS 123418-66-6 comply with major chemical inventories (TSCA, EINECS, etc.), with proper handling requiring standard laboratory PPE. Safety data sheets emphasize its stability under recommended storage conditions (2-8°C in amber glass). Environmental fate studies indicate moderate biodegradability, aligning with green chemistry principles for synthetic intermediates.

The global market for halogenated thiophene derivatives shows steady growth (CAGR 6.2% 2023-2030), driven by demand from contract research organizations and generic API manufacturers. Custom synthesis inquiries often specify "scale-up of bromo-chlorothiophene ketones" or "GMP-grade thiophene building blocks," reflecting industrial applications. Suppliers typically offer this compound in research (gram) to pilot (kilogram) quantities.

Future research directions may explore continuous flow synthesis of 1-(5-Bromo-4-chlorothiophen-2-yl)ethanone to improve sustainability – a hot topic in "flow chemistry for heterocycles" searches. Computational studies predicting its metabolic pathways and toxicity profiles are increasingly requested, supporting early-stage drug development decisions.